Cas no 197145-42-9 (Benzo[b]thiophene, 4-bromo-2-methyl-)
Technical Introduction: Benzo[b]thiophene, 4-bromo-2-methyl-
Benzo[b]thiophene, 4-bromo-2-methyl-, is a brominated heterocyclic compound featuring a benzo[b]thiophene core substituted with a bromine atom at the 4-position and a methyl group at the 2-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and materials science. The bromine substituent enables cross-coupling reactions (e.g., Suzuki or Heck couplings), while the methyl group enhances steric and electronic modulation. Its well-defined purity and stability ensure consistent performance in synthetic applications. This compound is particularly useful in the development of bioactive molecules and advanced organic materials.
197145-42-9 structure
Product Name:Benzo[b]thiophene, 4-bromo-2-methyl-
CAS No:197145-42-9
MF:C9H7BrS
MW:227.120880365372
CID:3870843
PubChem ID:18974545
Update Time:2025-06-07
Benzo[b]thiophene, 4-bromo-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene, 4-bromo-2-methyl-
- 4-bromo-2-methyl-1-benzothiophene
- 197145-42-9
- TQP1611
- 4-bromo-2-methylbenzo[b]thiophene
- SCHEMBL6869758
- 866-770-2
- EN300-6783907
- DB-205783
-
- Inchi: 1S/C9H7BrS/c1-6-5-7-8(10)3-2-4-9(7)11-6/h2-5H,1H3
- InChI Key: IZODSUFCILVMFN-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=C1C=C(C)S2
Computed Properties
- Exact Mass: 225.94518g/mol
- Monoisotopic Mass: 225.94518g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 28.2Ų
Benzo[b]thiophene, 4-bromo-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6783907-0.05g |
4-bromo-2-methyl-1-benzothiophene |
197145-42-9 | 95% | 0.05g |
$174.0 | 2023-06-01 | |
| Enamine | EN300-6783907-0.1g |
4-bromo-2-methyl-1-benzothiophene |
197145-42-9 | 95% | 0.1g |
$257.0 | 2023-06-01 | |
| Enamine | EN300-6783907-0.25g |
4-bromo-2-methyl-1-benzothiophene |
197145-42-9 | 95% | 0.25g |
$367.0 | 2023-06-01 | |
| Enamine | EN300-6783907-0.5g |
4-bromo-2-methyl-1-benzothiophene |
197145-42-9 | 95% | 0.5g |
$579.0 | 2023-06-01 | |
| Enamine | EN300-6783907-1.0g |
4-bromo-2-methyl-1-benzothiophene |
197145-42-9 | 95% | 1g |
$743.0 | 2023-06-01 | |
| Enamine | EN300-6783907-2.5g |
4-bromo-2-methyl-1-benzothiophene |
197145-42-9 | 95% | 2.5g |
$1454.0 | 2023-06-01 | |
| Enamine | EN300-6783907-5.0g |
4-bromo-2-methyl-1-benzothiophene |
197145-42-9 | 95% | 5g |
$2152.0 | 2023-06-01 | |
| Enamine | EN300-6783907-10.0g |
4-bromo-2-methyl-1-benzothiophene |
197145-42-9 | 95% | 10g |
$3191.0 | 2023-06-01 | |
| 1PlusChem | 1P028UCY-50mg |
4-bromo-2-methyl-1-benzothiophene |
197145-42-9 | 95% | 50mg |
$269.00 | 2024-06-17 | |
| 1PlusChem | 1P028UCY-100mg |
4-bromo-2-methyl-1-benzothiophene |
197145-42-9 | 95% | 100mg |
$369.00 | 2024-06-17 |
Benzo[b]thiophene, 4-bromo-2-methyl- Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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